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Compound of Interest

Compound Name: NNGH

Cat. No.: B049026 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed information and protocols regarding the solubility

and stability of N-methyl-N'-nitro-N-nitrosoguanidine (NNGH) in dimethyl sulfoxide (DMSO).

These guidelines are intended to ensure the accurate and reproducible preparation and

storage of NNGH solutions for research applications.

Introduction
N-methyl-N'-nitro-N-nitrosoguanidine, commonly abbreviated as NNGH or MNNG, is a potent

mutagen and carcinogen widely used in experimental research to induce genetic mutations and

study DNA repair mechanisms.[1][2] As a powerful alkylating agent, NNGH transfers methyl

groups to DNA bases, primarily at the O⁶ position of guanine and the O⁴ position of thymine,

leading to DNA damage and subsequent mutations if not repaired.[2]

Dimethyl sulfoxide (DMSO) is a polar aprotic solvent frequently used in biological research to

dissolve a wide range of nonpolar and polar compounds for in vitro and in vivo studies.[3][4]

Given that NNGH is soluble in organic solvents, DMSO is often the solvent of choice for

preparing stock solutions.[1][5] However, the inherent instability of NNGH requires strict

protocols for its handling, dissolution, and storage to maintain its chemical integrity and ensure

experimental reproducibility. This application note outlines the known properties of NNGH,

provides protocols for preparing and handling DMSO stock solutions, and discusses best

practices for storage and stability assessment.
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Physicochemical Properties and Solubility
NNGH is typically a yellow crystalline solid that requires careful handling due to its hazardous

nature.[1][6] While it reacts violently with water, it is reported to be soluble in DMSO.[2][5][7]

Table 1: Physicochemical Properties of NNGH

Property Value References

CAS Number 70-25-7 [1][5][6]

Molecular Formula C₂H₅N₅O₃ [1][5][6]

Molecular Weight 147.09 g/mol [1][6]

Appearance Yellow crystalline solid/powder [1][5][6]

Melting Point
~118 °C (244 °F) with

decomposition
[5][7]

Water Solubility Reacts violently [2][5][7]

DMSO Solubility
Soluble (Quantitative data not

readily available)
[5]

Note: Precise quantitative solubility in DMSO is not consistently reported and should be

determined empirically. Purity of both NNGH and the solvent can affect solubility.

Stability and Storage Recommendations
NNGH is sensitive to heat, light, moisture, and pH.[6] It is known to decompose at

temperatures above 100°C (212°F) and may detonate under high impact.[5][7] In acidic

aqueous solutions, it can release mutagenic nitrous acid, while basic conditions can lead to the

formation of diazomethane, a potent methylating agent.[2]

Although DMSO is an aprotic solvent, the presence of trace amounts of water can lead to the

degradation of highly sensitive compounds. Therefore, the use of anhydrous DMSO and proper

storage are critical to preserving the integrity of NNGH stock solutions.

Table 2: Recommended Storage Conditions for NNGH
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Form Temperature Duration
Recommendations
& References

Solid Powder ≤ 0-6 °C Long-term

Store frozen,

desiccated, and

protected from light in

a tightly sealed

container.[5][6]

In Anhydrous DMSO -80°C Up to 6 months

Recommended for

long-term storage.

Aliquot to avoid

repeated freeze-thaw

cycles.[8]

In Anhydrous DMSO -20°C Up to 1 month

Suitable for short-term

storage. Aliquot to

minimize freeze-thaw

cycles.[8]

Note: These storage durations are general guidelines for compounds in DMSO. It is highly

recommended to validate the stability of NNGH stock solutions for long-term experiments.

Experimental Protocols
Safety Precaution: NNGH is an extremely hazardous suspected carcinogen and mutagen.[5]

Always handle NNGH powder and its solutions in a certified chemical fume hood using

appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

chemical-resistant gloves (butyl rubber or thick nitrile gloves are recommended as standard

nitrile gloves may degrade with DMSO exposure).[3]

Protocol 1: Preparation of a 100 mM NNGH Stock
Solution in Anhydrous DMSO
This protocol describes the preparation of a concentrated stock solution. Adjust volumes and

concentrations as needed for your specific application.

Materials:
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N-methyl-N'-nitro-N-nitrosoguanidine (NNGH) powder (CAS 70-25-7)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Precision pipettes and sterile, filtered tips

Procedure:

Pre-weighing Preparation: Allow the NNGH container to equilibrate to room temperature

before opening to prevent moisture condensation. Perform all work in a chemical fume hood.

Weighing NNGH: Carefully weigh 14.71 mg of NNGH powder and transfer it into a sterile

amber microcentrifuge tube.

Adding Solvent: Using a precision pipette, add 1.0 mL of anhydrous DMSO to the tube

containing the NNGH powder.

Dissolution: Tightly cap the tube and vortex for 1-2 minutes, or until the NNGH powder is

completely dissolved. The solution should be clear. Gentle warming to room temperature

may assist dissolution if the DMSO is cold, but do not heat above ambient temperature.

Aliquoting: Immediately aliquot the stock solution into smaller, single-use volumes in amber

microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-

thaw cycles.

Storage: Tightly seal the aliquots, label them clearly (including compound name,

concentration, solvent, and date), and store them at -80°C for long-term storage, protected

from light.
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NNGH Stock Solution Workflow

Start: Equilibrate
NNGH to RT

Weigh 14.71 mg NNGH
in Fume Hood

Safety First Transfer to
Amber Tube

Add 1.0 mL
Anhydrous DMSO

Vortex until
Fully Dissolved

Aliquot into Single-Use
Amber Tubes

Immediate Store at -80°C
Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing NNGH stock solution in DMSO.

Protocol 2: General Procedure for Assessing NNGH
Stability in DMSO
This protocol provides a framework for determining the stability of your NNGH stock solution

under specific storage conditions.

Materials:

Prepared NNGH stock solution in DMSO

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV-Vis), or a UV-Vis Spectrophotometer

Appropriate mobile phase for HPLC or blank solvent for spectroscopy

Procedure:

Initial Measurement (T=0): Immediately after preparing the fresh NNGH stock solution, take

an aliquot for analysis.

HPLC: Dilute a sample to an appropriate concentration and inject it into the HPLC system.

Record the peak area of the NNGH peak. This will serve as the 100% reference value.

Spectroscopy: Determine the wavelength of maximum absorbance (λ_max) for NNGH in

DMSO. Record the absorbance of a diluted sample at λ_max.
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Sample Storage: Store the remaining aliquots under the desired test conditions (e.g., -80°C,

-20°C, 4°C, and room temperature), ensuring they are protected from light.

Time-Point Analysis: At regular intervals (e.g., 1 day, 3 days, 1 week, 2 weeks, 1 month),

remove one aliquot from each storage condition.

Sample Measurement: Allow the aliquot to thaw completely to room temperature. Analyze

the sample using the same method (HPLC or spectroscopy) and parameters as the T=0

measurement.

Data Analysis: Calculate the percentage of NNGH remaining at each time point relative to

the T=0 measurement.

% Remaining = (Peak Area at T=x / Peak Area at T=0) * 100

Conclusion: Plot the percentage of remaining NNGH against time for each storage condition

to determine the rate of degradation and establish a practical shelf-life for your solutions.

Mechanism of Action and Signaling
NNGH exerts its biological effects primarily through its action as a DNA alkylating agent. The

molecule is believed to be activated intracellularly to a reactive species that transfers a methyl

group to nucleophilic sites on DNA bases.
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Caption: NNGH mechanism of action leading to DNA damage.
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The formation of O⁶-methylguanine is a particularly mutagenic lesion, as it can be misread by

DNA polymerase during replication, leading to G:C to A:T transition mutations.[2] This cascade

of DNA damage can trigger cellular responses such as cell cycle arrest, activation of DNA

repair pathways, or, if the damage is too extensive, apoptosis.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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